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Abstract
This technical guide provides a comprehensive overview of the identification and

characterization of tetramethyloctane isomers. While the primary focus of the inquiry was

2,2,4,5-tetramethyloctane, a thorough search of public chemical databases and literature did

not yield a specific CAS registry number or detailed experimental data for this particular isomer.

Consequently, this guide focuses on several other known and characterized isomers of

tetramethyloctane, for which data is available. This document is intended for researchers,

scientists, and professionals in drug development and chemical synthesis who require detailed

information on these branched alkanes.

Introduction
Highly branched alkanes such as tetramethyloctanes are of interest in various fields, including

fuel science, materials science, and as reference compounds in analytical chemistry. Their

unique physical properties, such as lower melting and boiling points compared to their linear

counterparts, are a direct consequence of their molecular structure. The precise identification of
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these isomers is critical for their application and for understanding structure-property

relationships. This guide summarizes the available identification parameters for several

tetramethyloctane isomers.

Identification of Tetramethyloctane Isomers
A systematic search for 2,2,4,5-tetramethyloctane did not retrieve a dedicated CAS registry

number. However, a number of other tetramethyloctane isomers are well-documented. The

following tables summarize the key identifiers and physicochemical properties of these related

compounds.

Table 1: Identifiers for Common Tetramethyloctane
Isomers
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Isomer Name
CAS Registry
Number

Molecular
Formula

Molecular
Weight ( g/mol
)

InChIKey

2,2,4,4-

Tetramethyloctan

e

62183-79-3[1][2] C₁₂H₂₆[1][2] 170.33[2][3]

TYUFTNSABIBN

RY-

UHFFFAOYSA-

N[1]

2,2,7,7-

Tetramethyloctan

e

1071-31-4[4][5] C₁₂H₂₆[4][5] 170.3348[4][5]

QZUFNKONEPL

WBC-

UHFFFAOYSA-

N[5]

2,4,4,5-

Tetramethyloctan

e

62199-34-2[6] C₁₂H₂₆[6] 170.33[6]

OBWRJGVWBW

XXAO-

UHFFFAOYSA-

N[6]

2,4,5,5-

Tetramethyloctan

e

62199-36-4[7] C₁₂H₂₆[7] 170.33[7]

OMFWIGPPTXT

QHH-

UHFFFAOYSA-

N[7]

2,3,4,5-

Tetramethyloctan

e

62199-27-3[8] C₁₂H₂₆[8] 170.33[8]

AMIZVDCCXDQ

OHL-

UHFFFAOYSA-

N[8]

2,2,5,5-

Tetramethyloctan

e

62183-83-9[9] C₁₂H₂₆[9] 170.33[9]

RJJMZKVKQLG

GDK-

UHFFFAOYSA-

N[9]

2,4,5,7-

Tetramethyloctan

e

2217-17-6[10]

[11]
C₁₂H₂₆[10][11] 170.33[10][11]

PWYLDJLMYGO

PSR-

UHFFFAOYSA-

N[11]

3,3,6,6-

Tetramethyloctan

62199-46-6[12]

[13][14]

C₁₂H₂₆[12][13]

[14]

170.33[12][13]

[14]

PAEUGKMMSQ

UAGH-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C62183793&Mask=200
https://www.bocsci.com/product/2-2-4-4-tetramethyloctane-cas-62183-79-3-217591.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62183793&Mask=200
https://www.bocsci.com/product/2-2-4-4-tetramethyloctane-cas-62183-79-3-217591.html
https://www.bocsci.com/product/2-2-4-4-tetramethyloctane-cas-62183-79-3-217591.html
https://www.evitachem.com/product/evt-370058
https://webbook.nist.gov/cgi/cbook.cgi?ID=C62183793&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1071314&Mask=8
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H26/c1-11(2%2C3)9-7-8-10-12(4%2C5)6/h7-10H2%2C1-6H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1071314&Mask=8
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H26/c1-11(2%2C3)9-7-8-10-12(4%2C5)6/h7-10H2%2C1-6H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1071314&Mask=8
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H26/c1-11(2%2C3)9-7-8-10-12(4%2C5)6/h7-10H2%2C1-6H3
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C12H26/c1-11(2%2C3)9-7-8-10-12(4%2C5)6/h7-10H2%2C1-6H3
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_4_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_4_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_4_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_4_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_3_4_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_5_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_5_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_5_5-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_5_5-Tetramethyloctane
https://www.guidechem.com/encyclopedia/2-4-5-7-tetramethyloctane-dic3177354.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5_7-Tetramethyloctane
https://www.guidechem.com/encyclopedia/2-4-5-7-tetramethyloctane-dic3177354.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5_7-Tetramethyloctane
https://www.guidechem.com/encyclopedia/2-4-5-7-tetramethyloctane-dic3177354.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5_7-Tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/2_4_5_7-Tetramethyloctane
https://www.chemeo.com/cid/107-968-9/3-3-6-6-Tetramethyloctane
https://www.chembk.com/en/chem/3,3,6,6-tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_6_6-Tetramethyloctane
https://www.chemeo.com/cid/107-968-9/3-3-6-6-Tetramethyloctane
https://www.chembk.com/en/chem/3,3,6,6-tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_6_6-Tetramethyloctane
https://www.chemeo.com/cid/107-968-9/3-3-6-6-Tetramethyloctane
https://www.chembk.com/en/chem/3,3,6,6-tetramethyloctane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_6_6-Tetramethyloctane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14562929?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


e UHFFFAOYSA-

N[12]

2,3,4,6-

Tetramethyloctan

e

62199-28-4 C₁₂H₂₆ 170.33[15] N/A

2,2,3,5-

Tetramethyloctan

e

62183-76-0[16] C₁₂H₂₆[16] 170.33[16] N/A

2,4,5,6-

Tetramethyloctan

e

62199-37-5[17] C₁₂H₂₆[17] 170.33 N/A

2,3,5,5-

Tetramethyloctan

e

62199-30-8[18] C₁₂H₂₆[18] 170.33 N/A

2,3,5,7-

Tetramethyloctan

e

62199-32-0[19] C₁₂H₂₆[19] 170.33[19]

AIUMUUQTYGQ

PMV-

UHFFFAOYSA-

N[19]

2,4,4,7-

Tetramethyloctan

e

35866-96-7[20] C₁₂H₂₆[20] 170.33[20]

QYUWMFZODN

LLRJ-

UHFFFAOYSA-

N[20]

2,2,4,7-

Tetramethyloctan

e

62183-82-8[21] C₁₂H₂₆[21] 170.3348[21]

QHDQKPZLRKH

EHV-

UHFFFAOYSA-

N[21]

4,4,5,5-

Tetramethyloctan

e

62185-22-2[22] C₁₂H₂₆[22] 170.33[22]

INTYEXUWOYU

VGJ-

UHFFFAOYSA-

N[22]

N/A: Not available in the search results.
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Table 2: Physicochemical Properties of Selected
Tetramethyloctane Isomers

Isomer Name Boiling Point (°C) Density (g/cm³) Refractive Index

2,2,4,4-

Tetramethyloctane
192[23] 0.7586[23] 1.4268[23]

2,2,7,7-

Tetramethyloctane
185[24] 0.7360[24] 1.4144[24]

2,4,4,5-

Tetramethyloctane
191[25] 0.7648[25] 1.4277[25]

3,3,6,6-

Tetramethyloctane
189.7[13] 0.7580[13] 1.4244[13]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or analysis of specific

tetramethyloctane isomers were not readily available in the public domain through the

conducted searches. However, general synthetic strategies for producing highly branched

alkanes often involve carbon-carbon bond-forming reactions.[26] Common approaches include:

Grignard Reactions: Coupling of Grignard reagents with alkyl halides.

Wurtz Reaction: Reductive coupling of alkyl halides with sodium metal.

Friedel-Crafts Alkylation: Alkylation of an alkane with an alkene in the presence of a strong

acid.

The synthesis of a specific isomer like 2,2,4,5-tetramethyloctane would require a carefully

planned multi-step sequence to construct the desired carbon skeleton. Purification and

characterization would typically involve fractional distillation followed by spectroscopic analysis

(NMR, GC-MS).

Spectroscopic Data
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Spectroscopic data is essential for the unambiguous identification of chemical compounds. A

mass spectrum (electron ionization) for 2,2,4,4-tetramethyloctane is available from the NIST

WebBook.[1] This can serve as a reference for the identification of this specific isomer. For

other isomers, dedicated analytical work would be required to obtain their spectral data.

Visualization of Isomeric Structures
The following diagrams illustrate the structural differences between several of the identified

tetramethyloctane isomers.

Figure 1: 2D structures of selected tetramethyloctane isomers.
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Figure 2: General workflow for the identification of a novel compound.

Conclusion
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While specific information for 2,2,4,5-tetramethyloctane remains elusive in publicly accessible

databases, this guide provides a consolidated resource for the identification and properties of

several of its isomers. The provided data can serve as a valuable reference for researchers

working with branched alkanes. Further experimental work is necessary to fully characterize

the less common isomers and to elucidate the properties of 2,2,4,5-tetramethyloctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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19. 2,3,5,7-Tetramethyloctane | C12H26 | CID 53428897 - PubChem
[pubchem.ncbi.nlm.nih.gov]

20. 2,4,4,7-Tetramethyloctane | C12H26 | CID 21297045 - PubChem
[pubchem.ncbi.nlm.nih.gov]

21. 2,2,4,7-tetramethyloctane [webbook.nist.gov]

22. 4,4,5,5-Tetramethyloctane | C12H26 | CID 19844436 - PubChem
[pubchem.ncbi.nlm.nih.gov]

23. 2,2,4,4-TETRAMETHYLOCTANE CAS#: 62183-79-3 [chemicalbook.com]

24. 2,2,7,7-TETRAMETHYLOCTANE CAS#: 1071-31-4 [m.chemicalbook.com]

25. 2,4,4,5-tetramethyloctane [chemicalbook.com]

26. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]

To cite this document: BenchChem. [An In-depth Technical Guide to the Identification of
Tetramethyloctane Isomers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14562929/docs#an-in-depth-technical-guide-to-the-
identification-of-tetramethyloctane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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